Cas no 288315-02-6 (1-(diphenylmethyl)-3,3-difluoroazetidine)

• Product Name: 1-(diphenylmethyl)-3,3-difluoroazetidine
• CAS No: 288315-02-6
• MF: C₁₆H₁₅F₂N
• MW: 259.29381108284
• MDL: MFCD09264457
• CID: 1034518
• PubChem ID: 53883113
• Update Time: 2025-10-05

1-(diphenylmethyl)-3,3-difluoroazetidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydryl-3,3-difluoroazetidine
• 3,3-DIFLUORO-1-(DIPHENYLMETHYL)AZETIDINE
• 1-(diphenylmethyl)-3,3-difluoroazetidine
• 1-Benzhydryl-3,3-difluoro-azetidine
• PB25135
• PC420019
• AK131379
• AX8252302
• Azetidine, 1-(diphenylmethyl)-3,3-difluoro-
• DB-311788
• C16H15F2N
• DTXSID10707376
• SY098621
• CS-0052825
• AS-34352
• AKOS016014462
• 1-(DIPHENYLMETHYL)-3,3-DIFLUORO-AZETIDINE
• 288315-02-6
• HLEUISXCWOXDRB-UHFFFAOYSA-N
• MFCD09264457
• J-504213
• A876600
• SCHEMBL2656183

• MDL： MFCD09264457
• Inchi： 1S/C16H15F2N/c17-16(18)11-19(12-16)15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15H,11-12H2
• InChI Key： HLEUISXCWOXDRB-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1)F

Computed Properties

• Exact Mass: 259.11725581g/mol
• Monoisotopic Mass: 259.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3,3-difluoroazetidine

1-(diphenylmethyl)-3,3-difluoroazetidine (CAS No. 288315-02-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

1-(diphenylmethyl)-3,3-difluoroazetidine (CAS No. 288315-02-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the diphenylmethyl group and the difluoro substitution on the azetidine ring imparts distinct chemical and biological properties to this molecule.

The chemical structure of 1-(diphenylmethyl)-3,3-difluoroazetidine is characterized by a central azetidine ring with two fluorine atoms attached to the 3-position. The diphenylmethyl group is attached to the 1-position of the azetidine ring, providing steric bulk and aromatic character. This combination of functional groups results in a highly stable and rigid structure, which can be advantageous in drug design and development.

In recent years, 1-(diphenylmethyl)-3,3-difluoroazetidine has been extensively studied for its potential as a building block in the synthesis of various bioactive compounds. The difluoro substitution on the azetidine ring can enhance the lipophilicity and metabolic stability of the resulting molecules, making them suitable candidates for drug development. Additionally, the diphenylmethyl group can improve the solubility and bioavailability of the compounds, further enhancing their therapeutic potential.

The synthesis of 1-(diphenylmethyl)-3,3-difluoroazetidine has been reported using several methodologies. One common approach involves the reaction of 1-(diphenylmethyl)azetidin-3-one with difluoromethyllithium or difluoromethyllithium tetrahydrofuranate. This method provides high yields and good regioselectivity, making it a preferred choice for large-scale synthesis. Another approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which can offer improved efficiency and selectivity.

The biological activities of 1-(diphenylmethyl)-3,3-difluoroazetidine have been explored in various contexts. For instance, it has shown promise as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are crucial for many cellular processes and disease mechanisms. PPI inhibitors have gained significant attention due to their potential in treating diseases such as cancer, neurodegenerative disorders, and viral infections. The rigid structure and functional group diversity of 1-(diphenylmethyl)-3,3-difluoroazetidine make it an ideal candidate for optimizing PPI inhibitors.

In addition to PPI inhibition, 1-(diphenylmethyl)-3,3-difluoroazetidine has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in signal transduction pathways. Modulating GPCRs can lead to therapeutic benefits in various diseases, including cardiovascular disorders, metabolic diseases, and psychiatric conditions. The ability to fine-tune the properties of 1-(diphenylmethyl)-3,3-difluoroazetidine through chemical modifications makes it a valuable tool for developing GPCR modulators.

The pharmacokinetic properties of 1-(diphenylmethyl)-3,3-difluoroazetidine-based compounds have also been studied extensively. Research has shown that these compounds exhibit favorable absorption, distribution, metabolism, excretion (ADME) profiles. The lipophilicity imparted by the difluoro substitution enhances permeability across biological membranes, while the aromatic character provided by the diphenylmethyl group improves solubility in aqueous environments. These properties collectively contribute to better oral bioavailability and longer half-lives in vivo.

Clinical trials involving compounds derived from 1-(diphenylmethyl)-3,3-difluoroazetidine have demonstrated promising results. For example, a compound based on this scaffold was evaluated for its efficacy in treating Alzheimer's disease by targeting β-amyloid aggregation. Preclinical studies showed that this compound effectively inhibited β-amyloid aggregation and improved cognitive function in animal models. These findings highlight the therapeutic potential of 1-(diphenylmethyl)-3,3-difluoroazetidine-based compounds in neurodegenerative diseases.

In conclusion, 1-(diphenylmethyl)-3,3-difluoroazetidine (CAS No. 288315-02-6) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features make it an excellent scaffold for designing bioactive molecules with improved pharmacological properties. Ongoing research continues to uncover new possibilities for this compound in drug discovery and development.